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Chemical Identity & Structural Characteristics

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Icariside F2

CAS No.: 115009-57-9

Cat. No.: S3220065

The table below outlines the fundamental chemical information for Icariside F2 [1] [2] [3].

Property Description

CAS Number 115009-57-9 [1] [2] [3]

Molecular C1sH26010 [1] [2] [3]

Formula

Molecular 402.39 g/mol [1] [2] [3]

Weight

IUPAC Name (2R,3S,4S,5R,6R)-2-[[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-

ylJoxymethyl]-6-phenylmethoxyoxane-3,4,5-triol [1]
Classification Aromatic glycoside [1]

Natural Sources  Holmskioldia sanguinea, Pyrus communis (Pear), Eucommia ulmoides Oliver [1] [2]

Pharmacological Activities & Key Data

The primary known pharmacological activity of Icariside F2 is its potent anti-inflammatory effect through a

specific mechanism [1] [2].
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. . o Experimental Quantitative Data
Activity Mechanism | Key Findings
Model (ICs0/ECso0)

Anti- Inhibition of NF-kB activation, In vitro assays NF-kB Inhibition ICso =

inflammatory attenuating pro-inflammatory cytokines  [1]. 16.25 uM [1] [2]
(TNF-a, IL-6) [1].

Cytotoxicity Minimal cytotoxicity at concentrations In vitro MTT Not specified beyond
up to 10 pM, suggesting a favorable assay [1]. 10 uM safety threshold
therapeutic index [1]. [1].

This NF-kB inhibition mechanism can be visualized as follows:

Icariside F2

Binds/Inhibits

(External Inflammatory Stimulus) NF-kB Inhibition

Click to download full resolution via product page
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Diagram 1: Proposed mechanism of Icariside F2 inhibiting NF-kB pathway to exert anti-inflammatory

effects.

Experimental Protocols for Key Assays

For researchers looking to replicate or build upon existing findings, here are summaries of the core

methodologies used in the studies.

NF-kB Inhibition Assay

While the exact protocol from the search results is not provided, activity was determined via standardized

in vitro cell-based reporter assays [1]. The general workflow involves:

e Cell Culture: Use of reporter cell lines (e.g., HEK-293 or macrophages) engineered with an NF-kB-
responsive luciferase construct.

e Treatment: Cells are pre-treated with varying concentrations of Icariside F2, followed by stimulation
with an NF-kB inducer (e.g., TNF-a or LPS).

e Detection & Analysis: After incubation, luciferase activity is measured, which correlates with NF-kB
activation. The ICso value is calculated from the dose-response curve [1].

Cytotoxicity Assessment (MTT Assay)

The cytotoxicity of Icariside F2 was evaluated using the standard MTT assay [1].

¢ Cell Seeding: Cells are plated in 96-well plates and allowed to adhere.

e Compound Treatment: Cells are treated with a range of Icariside F2 concentrations.

e MTT Incubation: After the treatment period, MTT reagent is added to each well and incubated,
allowing viable cells to convert MTT into purple formazan crystals.

¢ Solubilization & Measurement: The crystals are dissolved with a solvent like DMSO, and the
absorbance is measured at a specific wavelength (often 490 nm or 570 nm). Cell viability is
expressed as a percentage relative to the untreated control group [1].

Research Gaps and Future Directions
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Current research on Icariside F2 is limited and highlights several areas for future investigation [1]:

¢ Limited SAR Data: No structure-activity relationship studies have been conducted to identify which
parts of the molecule are critical for its activity.

¢ Pharmacokinetic Unknowns: Its absorption, distribution, metabolism, and excretion properties
remain uncharacterized.

¢ Lack of In Vivo Validation: The anti-inflammatory potential and safety of Icariside F2 have not been
confirmed in animal models.

Summary

Icariside F2 is a natural glycoside with a clearly defined chemical structure and a promising in vitro profile
as a potent and relatively non-cytotoxic NF-kB inhibitor. However, its pharmacological characterization

remains in early stages.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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